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Compound of Interest

Compound Name: Balixafortide tfa

Cat. No.: B15607902 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Balixafortide tfa. The following procedures are

designed to ensure a safe laboratory environment and proper management of this potent

peptidic CXCR4 antagonist.

I. Personal Protective Equipment (PPE)
While the Safety Data Sheet (SDS) for Balixafortide from one supplier states it is not a

hazardous substance or mixture, it is best practice to handle all novel and potent compounds

with a high degree of caution[1]. The trifluoroacetate (TFA) salt form also requires specific

handling considerations. Therefore, the following PPE is mandatory:

Hand Protection: Double gloving with nitrile gloves is recommended. The outer pair should

be changed immediately if contaminated[2].

Eye Protection: Chemical splash goggles that provide a complete seal around the eyes are

essential. A face shield worn over goggles offers additional protection[2].

Body Protection: A dedicated disposable lab coat or coveralls made from materials like Tyvek

should be worn over personal clothing[2].

Respiratory Protection: For handling powders and in situations where dust generation is

possible, a suitable respirator (e.g., N95 or higher) should be used within a primary

engineering control like a chemical fume hood[2].
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Foot Protection: Disposable shoe covers should be worn in the designated handling area[2].

II. Engineering Controls
To minimize exposure, all handling of Balixafortide tfa powder should be conducted within a

certified chemical fume hood, a ventilated balance enclosure, or a glove box[3][4]. These

engineering controls are the primary means of exposure reduction.

III. Quantitative Data for Trifluoroacetic Acid (TFA)
Balixafortide tfa contains trifluoroacetic acid as a counterion. The properties of TFA are

important for safe handling and disposal.

Property Value

CAS Number 76-05-1

Boiling Point 72.4 °C (162.3 °F)

Melting Point -15.4 °C (4.3 °F)

Acute Inhalation Toxicity Category 4 (Harmful if inhaled)

Skin Corrosion
Sub-category 1A (Causes severe skin burns and

eye damage)

Serious Eye Damage Category 1 (Causes serious eye damage)

Chronic Aquatic Hazard
Category 3 (Harmful to aquatic life with long

lasting effects)

Data sourced from a representative guide for a TFA-containing peptide and is provided for the

TFA component.

IV. Standard Operating Procedure for Handling
Balixafortide tfa
The following workflow outlines the key steps for safely handling Balixafortide tfa in a

laboratory setting.
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Balixafortide tfa Handling Workflow
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Doff PPE Correctly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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